Cas no 75749-92-7 (2-Butan-3,3,4,4,4-d5-ol)

2-Butan-3,3,4,4,4-d5-ol is a deuterated analog of 2-butanol, where five hydrogen atoms are replaced with deuterium (D) at the 3,3,4,4,4 positions. This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect investigations, and NMR spectroscopy applications. The incorporation of deuterium reduces signal interference in proton NMR, improving spectral resolution for structural analysis. Its high isotopic purity and chemical stability make it suitable for use as a tracer in metabolic research and reaction pathway elucidation. The compound is particularly valuable in pharmaceutical and biochemical research, where precise tracking of molecular interactions is required.

2-Butan-3,3,4,4,4-d5-ol structure

Product Name:2-Butan-3,3,4,4,4-d5-ol

CAS No:75749-92-7

MF:C₄H₁₀O

MW:79.152410030365

CID:559759

PubChem ID:12253099

Update Time:2025-05-24

2-Butan-3,3,4,4,4-d5-ol Chemical and Physical Properties

Names and Identifiers

- 2-Butan-3,3,4,4,4-d5-ol(9CI)
- SEC-BUTANOL-3,3,4,4,4-D5
- SEC-BUTYL-3,3,4,4,4-D5 ALCOHOL
- 75749-92-7
- (+/-)-SEC-BUTYL-3,3,4,4,4-D5 ALCOHOL
- 2-Butan-3,3,4,4,4-d5-ol
- F90564
- Inchi： 1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3/i1D3,3D2
- InChI Key： BTANRVKWQNVYAZ-WNWXXORZSA-N
- SMILES： OC(C)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 79.105
Monoisotopic Mass: 79.105
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 19.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 20.2A^2

Experimental Properties

PSA: 20.23000
LogP: 0.77720

2-Butan-3,3,4,4,4-d5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B689896-10mg	2-Butan-3,3,4,4,4-d5-ol	75749-92-7	10mg	$ 92.00	2023-09-08
TRC	B689896-50mg	2-Butan-3,3,4,4,4-d5-ol	75749-92-7	50mg	$ 402.00	2023-09-08
TRC	B689896-100mg	2-Butan-3,3,4,4,4-d5-ol	75749-92-7	100mg	$ 587.00	2023-09-08